4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 4-bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C17H16BrN3S/c18-14-7-4-8-15-16(14)19-17(22-15)21-11-9-20(10-12-21)13-5-2-1-3-6-13/h1-8H,9-12H2
• InChI Key: OWDOJAVQYXWKJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(S3)C=CC=C4Br
• Molecular Formula: C17H16BrN3S
• Molecular Weight: 374.3 g/mol

Description

“4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole” is a chemical compound with the linear formula C17H18BrN3O. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “4-Bromo-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole” is represented by the linear formula C17H18BrN3O. The molecular weight of this compound is 360.257.

Scientific Research Applications

Pharmacological Research

This compound is of significant interest in pharmacological studies due to its structural similarity to various biologically active heterocycles. . The phenylpiperazine moiety is often found in molecules with central nervous system activity, suggesting possible applications in developing new psychiatric or neurological drugs.

Anti-Tubercular Agents

Given the ongoing need for effective anti-tubercular drugs, this compound could be a candidate for the synthesis of new agents against Mycobacterium tuberculosis . .

Mechanism of Action

Target of Action

Similar compounds have been used in the treatment of depression , suggesting that it may interact with neurotransmitter systems in the brain.

Mode of Action

Based on its structural similarity to certain antidepressants, it may function by inhibiting the reuptake of serotonin, dopamine, and norepinephrine . This would increase the levels of these neurotransmitters in the synaptic cleft, enhancing their signaling and potentially exerting an antidepressant effect .

Biochemical Pathways

If it acts as a reuptake inhibitor for serotonin, dopamine, and norepinephrine, it would affect the signaling pathways of these neurotransmitters .

Result of Action

If it acts as a reuptake inhibitor for serotonin, dopamine, and norepinephrine, it could potentially alleviate symptoms of depression by enhancing neurotransmitter signaling .